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Compound of Interest

Compound Name: Antioxidant 1024

Cat. No.: B1329266

Essential Safety and Handling Guide for Antioxidant
1024

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling.

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Antioxidant 1024. Adherence to these guidelines is critical
for ensuring a safe laboratory environment.

Antioxidant 1024, a hindered phenolic antioxidant and metal deactivator, requires careful
handling due to its potential hazards. It is known to be an irritant to the eyes, skin, and
respiratory system. It is also flammable and can be toxic if inhaled or ingested.[1] The
Occupational Safety and Health Administration (OSHA) classifies it as a combustible dust,
which may form explosive concentrations in the air.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Antioxidant
1024.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1329266?utm_src=pdf-interest
https://www.benchchem.com/product/b1329266?utm_src=pdf-body
https://www.benchchem.com/product/b1329266?utm_src=pdf-body
https://www.benchchem.com/product/b1329266?utm_src=pdf-body
https://www.benchchem.com/product/b1329266?utm_src=pdf-body
https://www.chemicalbook.com/article/antioxidant-1024-properties-applications-and-safety.htm
https://www.benchchem.com/product/b1329266?utm_src=pdf-body
https://www.benchchem.com/product/b1329266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Melting Point 221-232 °C [2][3]
Flash Point > 180 °C [2][3]
Specific Gravity 1.11-1.12 g/cm3 [2][4]
Vapor Pressure <0.1nPaat20°C [3]
Water Solubility <1mg/Lat20°C [3]
Acute Oral Toxicity (LD50, rat) > 2000 mg/kg [3]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling Antioxidant
1024. The following PPE is required to minimize exposure risk.

led | . :

Body Part Required PPE Specifications

N ] Required when ventilation is
) NIOSH-certified organic )
Respiratory ) ] inadequate or when breathable
vapor/particulate respirator
dusts are formed.

Specific material compatibility
should be confirmed; however,

Hands Chemical-resistant gloves general chemical resistant
gloves are a minimum

requirement.

o Provides protection from dust
Safety glasses with side- ) ]
Eyes ) particles and potential
shields or goggles
splashes.

Chosen based on the level of
Body Protective clothing activity and potential for

exposure.
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Source:[5]

Experimental Workflow: Safe Handling of
Antioxidant 1024

The following diagram outlines the standard operating procedure for the safe handling of
Antioxidant 1024 in a laboratory setting.
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Experimental Workflow: Safe Handling of Antioxidant 1024
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Caption: Standard operating procedure for handling Antioxidant 1024.
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Detailed Methodologies
Handling and Storage

e Ventilation: Always handle Antioxidant 1024 in a well-ventilated area.[6][7] It is
recommended to use a local exhaust ventilation system to control dust.

« Ignition Sources: Avoid the formation of dust and keep the substance away from open flames
and other sources of ignition.[2][8] Use non-sparking tools.[7][8]

o Storage: Store in a tightly sealed original container in a cool, dry, and well-ventilated place,
away from direct sunlight.[6]

Disposal Plan

o Waste Disposal: Do not discharge into drains, surface waters, or groundwater.[8] Dispose of
the substance in accordance with national, state, and local regulations.[8]

o Container Disposal: Used containers should be disposed of according to regulations. It is
recommended to crush, puncture, or use other means to prevent unauthorized reuse.[8]

o Contaminated Materials: Adhered or collected material should be promptly disposed of in
accordance with appropriate laws and regulations.[7]

Emergency Response Protocol

In the event of an accidental exposure to Antioxidant 1024, immediate and appropriate first
aid is crucial. The following flowchart details the necessary steps for different types of
exposure.
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Emergency Response Protocol for Antioxidant 1024 Exposure

Exposure Type
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Caption: First aid procedures for Antioxidant 1024 exposure.

Detailed First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. Keep the patient calm and seek medical
attention.[3]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water. If irritation develops, seek medical attention.[5][7]

o Eye Contact: Hold the eyes open and rinse slowly and gently with water for 15 to 20 minutes.
Consult a doctor.[5][7]
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 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Antioxidant
1024]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329266#personal-protective-equipment-for-
handling-antioxidant-1024]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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